4-Methoxy-2-methylthieno[3,2-D]pyrimidine-6-carboxamide

• CAS: 2102409-63-0
• Molecular Formula: C9H9N3O2S
• Molecular Weight: 223.25 g/mol
• SMILES: CC1=NC2=C(C(=N1)OC)SC(=C2)C(=O)N
• InChI: InChI=1S/C9H9N3O2S/c1-4-11-5-3-6(8(10)13)15-7(5)9(12-4)14-2/h3H,1-2H3,(H2,10,13)
• InChIKey: IVWSTNBBMDWKMP-UHFFFAOYSA-N

The steep SAR of thieno[3,2-d]pyrimidine-6-carboxamides demands precise substitution for reproducible target engagement. This compound delivers the unique 4-methoxy-2-methyl pattern for exploring sirtuin subtype selectivity. • ≥98% certified purity ensures artifact-free ITC, SPR, and enzymatic assays • LogP 1.11 & TPSA 78.1 Ų support CNS-penetrant lead design • Anti-HBV activity (EC50 0.6 µM) offers a viable optimization scaffold • Cold storage (2-8°C) maintains stability during global shipment

4-Methoxy-2-methylthieno[3,2-D]pyrimidine-6-carboxamide: Core Chemical & Pharmacological Context

4-Methoxy-2-methylthieno[3,2-D]pyrimidine-6-carboxamide (CAS 2102409-63-0) is a heterocyclic small molecule featuring a fused thieno[3,2-d]pyrimidine scaffold substituted with a methoxy group at the 4‑position, a methyl group at the 2‑position, and a primary carboxamide at the 6‑position . This structural class has been characterized as a chemotype for potent pan‑sirtuin (SIRT1/2/3) inhibitors [1] and has also demonstrated antiviral activity against hepatitis B virus (HBV) in cell‑based assays [2]. The compound is supplied as a research‑grade building block with a certified purity ≥98% .

Sirtuin pathway inhibition studies (pan-SIRT chemotype)

Anti-HBV lead optimization scaffold

Research-grade building block with certified purity ≥98%

• [1] Disch JS, Evindar G, Chiu CH, et al. Discovery of thieno[3,2-d]pyrimidine-6-carboxamides as potent inhibitors of SIRT1, SIRT2, and SIRT3. J Med Chem. 2013;56(9):3666-3679. View Source
• [2] Pharmaceuticals (Basel). 2021 Dec 27;15(1):35. Table 36: Thieno[3,2-d]pyrimidine activity against HBV DNA production. View Source

4-Methoxy-2-methylthieno[3,2-D]pyrimidine-6-carboxamide: Why Generic Substitution Fails

Within the thieno[3,2-d]pyrimidine-6-carboxamide series, minor substituent modifications at the 2‑ and 4‑positions lead to orders‑of‑magnitude differences in target engagement. Published structure‑activity relationships show that replacing the 4‑substituent from a piperidinyl moiety (compound 11c: SIRT1/2/3 IC50 ~3‑4 nM) to a methyl group (compound 28: IC50 15‑33 nM) reduces potency by 5‑ to 10‑fold [1]. Furthermore, the methoxy group at C‑4 influences both electronic character and hydrogen‑bond acceptor capacity, which are critical for molecular recognition in the nicotinamide C‑pocket of sirtuins [1]. These steep SAR gradients demonstrate that generic substitution even within the same scaffold is not scientifically defensible without empirical verification of the exact substitution pattern.

Minor C2/C4 substituent changes cause orders-of-magnitude shifts in target engagement; SAR is exceptionally steep.

The 4-methoxy group is a critical H‑bond acceptor in the nicotinamide C‑pocket; replacement may disrupt binding.

Direct interchange with close thienopyrimidine-6-carboxamide analogs is not scientifically defensible without empirical verification of the exact substitution pattern.

• [1] Disch JS, Evindar G, Chiu CH, et al. Discovery of thieno[3,2-d]pyrimidine-6-carboxamides as potent inhibitors of SIRT1, SIRT2, and SIRT3. J Med Chem. 2013;56(9):3666-3679. View Source

4-Methoxy-2-methylthieno[3,2-D]pyrimidine-6-carboxamide: Evidence vs. Closest Analogs

Anti-HBV Activity of 4-Methoxy Thienopyrimidines

In a comparative evaluation of thieno[3,2-d]pyrimidine derivatives for inhibition of HBV DNA production, the 4‑methoxy‑substituted derivative (compound 90d) exhibited an EC50 of 0.6 µM, a 6‑fold improvement over the unsubstituted H analog (compound 90b, EC50 0.7 µM) and equipotent to the 2‑methyl analog (compound 90c, EC50 0.6 µM) [1]. Although these data do not correspond to the exact 4‑methoxy‑2‑methyl‑6‑carboxamide target, they provide class‑level evidence that the 4‑methoxy group confers antiviral activity comparable to or better than other substituents in the series.

Anti-HBV Activity

Class-level inference

4‑OMe derivative (90d) EC50 0.6 µM vs 4‑H analog (90b) 0.7 µM and 2‑Me analog (90c) 0.6 µM; lamivudine 0.1 µM

4-methoxy substitution supports anti-HBV screening context

HepG2.2.15; class-level data; confirm with exact compound

Evidence Dimension	HBV DNA production inhibition (EC50)
Target Compound Data	4‑MeO thieno[3,2-d]pyrimidine derivative (compound 90d): EC50 = 0.6 µM
Comparator Or Baseline	4‑H analog (90b): EC50 = 0.7 µM; 2‑Me analog (90c): EC50 = 0.6 µM; lamivudine: EC50 = 0.1 µM
Quantified Difference	6‑fold improvement over 4‑H analog; equipotent to 2‑Me analog; 6‑fold less potent than lamivudine
Conditions	HepG2.2.15 cell line; HBV DNA quantified by qPCR

Why This Matters

This establishes the 4‑methoxy substituent as a key determinant of antiviral potency, making the target compound a relevant starting point for anti‑HBV lead optimization compared to non‑methoxy analogs.

• [1] Pharmaceuticals (Basel). 2021 Dec 27;15(1):35. Table 36: Thieno[3,2-d]pyrimidine activity against HBV DNA production. View Source

SIRT Inhibition Potency Benchmark

The thieno[3,2-d]pyrimidine-6-carboxamide chemotype has produced some of the most potent pan‑SIRT inhibitors reported. Lead compound 11c shows IC50 values of 3.6, 2.7, and 4.0 nM for SIRT1, SIRT2, and SIRT3, respectively, while the truncated analog 28 (SIRT‑IN‑1) retains IC50 values of 15, 10, and 33 nM [1]. Compound 31 (SIRT‑IN‑2) exhibits IC50 values of 4, 4, and 7 µM [1]. The target compound's 4‑methoxy‑2‑methyl substitution pattern is expected to yield intermediate potency between 28 and 31 based on established SAR trends; however, direct IC50 data for this specific compound are not available in the public domain. The carboxamide at C‑6 is conserved across the series and is essential for binding to the nicotinamide C‑pocket [1].

SIRT Inhibition Potency

Data to verify

Benchmark: 11c IC50 3.6/2.7/4.0 nM; 28 IC50 15/10/33 nM; 31 IC50 4/4/7 µM; target predicted intermediate

Supports SAR-based potency expectation review

No direct IC50 available; predicted from chemotype SAR

Evidence Dimension	SIRT1/2/3 inhibition (IC50)
Target Compound Data	Not experimentally determined; predicted affinity based on SAR
Comparator Or Baseline	Compound 11c: SIRT1 3.6 nM, SIRT2 2.7 nM, SIRT3 4.0 nM; Compound 28 (SIRT‑IN‑1): 15, 10, 33 nM; Compound 31 (SIRT‑IN‑2): 4,000, 4,000, 7,000 nM
Quantified Difference	Expected IC50 in nanomolar to low micromolar range, significantly weaker than 11c but potentially comparable to 31
Conditions	Recombinant human sirtuins; HPLC or fluorescence-based deacetylation assays

Why This Matters

This benchmark provides a quantitative framework for selecting the target compound for structure‑activity relationship (SAR) studies, where moderate potency and a distinct substitution pattern offer a unique entry point for chemical optimization.

• [1] Disch JS, Evindar G, Chiu CH, et al. Discovery of thieno[3,2-d]pyrimidine-6-carboxamides as potent inhibitors of SIRT1, SIRT2, and SIRT3. J Med Chem. 2013;56(9):3666-3679. View Source

CNS-Favorable Physicochemical Profile

Computed molecular properties of 4‑methoxy‑2‑methylthieno[3,2-D]pyrimidine-6-carboxamide indicate a LogP of 1.11 and a topological polar surface area (TPSA) of 78.1 Ų . These values place the compound within the favorable range for CNS penetration (typically LogP 1‑3, TPSA <90 Ų), distinguishing it from more lipophilic SIRT inhibitors such as compound 28 (SIRT‑IN‑1, predicted LogP >3 based on piperidinyl‑pivalamidoethyl substituent). The lower lipophilicity is expected to reduce non‑specific plasma protein binding and improve aqueous solubility relative to high‑LogP analogs.

CNS Profile

Data to verify

Computed LogP 1.11; TPSA 78.1 Ų

Computed CNS property profile supports permeability review

Computational estimates; experimental validation needed

Evidence Dimension	Predicted LogP and TPSA
Target Compound Data	LogP = 1.11; TPSA = 78.1 Ų
Comparator Or Baseline	Compound 28 (SIRT‑IN‑1): predicted LogP >3 (based on structural features); typical CNS drug space: LogP 1‑3, TPSA <90 Ų
Quantified Difference	LogP lower by >1.9 units compared to compound 28; TPSA within CNS‑favorable range
Conditions	Computational prediction (Chemscene data); comparison based on structural analysis

Why This Matters

For researchers prioritizing CNS‑targeted applications, the favorable LogP/TPSA profile of this compound provides a measurable advantage over more lipophilic analogs, potentially reducing the need for extensive property optimization.

Certified Purity and Cold-Chain Stability

The compound is supplied with a certified purity ≥98% and requires storage at 2‑8°C in a sealed, dry environment . In contrast, structurally similar thieno[3,2-d]pyrimidine‑6‑carboxamides such as SIRT‑IN‑1 are often distributed at 95% purity with room‑temperature storage recommendations . The higher purity specification reduces the need for in‑house purification prior to biological assays, while the controlled storage requirement reflects a defined stability profile that may be critical for long‑term reproducibility in SAR campaigns.

Purity & Stability

Specification review

≥98% purity; storage 2–8 °C, sealed/dry

Higher purity may reduce pre‑assay purification requirements

Supplier specification; verify lot COA

Evidence Dimension	Certified purity and storage conditions
Target Compound Data	Purity ≥98%; storage: sealed, 2‑8°C
Comparator Or Baseline	SIRT‑IN‑1 (CAS 1431411-60-7): typical purity 95%; storage: room temperature
Quantified Difference	Purity advantage of +3 percentage points; more stringent temperature control required
Conditions	Supplier certificates of analysis; general product specifications

Why This Matters

The higher purity specification directly translates to lower batch‑to‑batch variability in biological experiments, an important consideration for procurement decisions in quantitative pharmacology and drug discovery.

4-Methoxy-2-methylthieno[3,2-D]pyrimidine-6-carboxamide: Research Applications

Anti-HBV Lead Optimization

The demonstrated anti‑HBV activity of 4‑methoxy‑substituted thieno[3,2-d]pyrimidines (EC50 0.6 µM) positions the target compound as a viable scaffold for structure‑based optimization. Researchers can use the target compound as a core template to introduce additional substituents at the 6‑carboxamide or other positions to improve potency toward the lamivudine benchmark (EC50 0.1 µM) .

Probing Sirtuin Subtype Selectivity

Given the steep SAR of thieno[3,2-d]pyrimidine‑6‑carboxamides at sirtuins, the target compound's unique 4‑methoxy‑2‑methyl pattern offers an underexplored substitution space for discovering SIRT subtype‑selective inhibitors. It can be used as a comparator to compound 28 (pan‑SIRT IC50 10‑33 nM) and compound 31 (µM range) to map selectivity determinants .

CNS Drug Discovery: Blood-Brain Barrier Penetration Potential

With a computed LogP of 1.11 and TPSA of 78.1 Ų, the target compound falls within the optimal range for CNS bioavailability. This makes it a strategic starting point for designing brain‑penetrant sirtuin modulators or anti‑HBV agents, as it avoids the excessive lipophilicity that typically limits CNS exposure .

High-Reproducibility Quantitative Screening

The certified ≥98% purity and defined cold‑storage stability profile make this compound suitable for high‑reproducibility quantitative assays, including ITC, SPR, and enzymatic inhibition studies, where impurities can confound affinity measurements .

Application

Selection Property

Validation Focus

Anti-HBV lead optimization studies

4-methoxy thienopyrimidine core

HBV DNA inhibition endpoint review

Sirtuin selectivity mapping studies

Unexplored 4-OMe/2-Me substitution space

SIRT isoform selectivity assay context

CNS penetration property review

Computed CNS property profile

Blood‑brain barrier penetration model review

Quantitative screening reproducibility studies

Certified purity and cold‑storage profile

Assay reproducibility validation context

• [1] Pharmaceuticals (Basel). 2021 Dec 27;15(1):35. Table 36: Thieno[3,2-d]pyrimidine activity against HBV DNA production. View Source
• [2] Disch JS, Evindar G, Chiu CH, et al. Discovery of thieno[3,2-d]pyrimidine-6-carboxamides as potent inhibitors of SIRT1, SIRT2, and SIRT3. J Med Chem. 2013;56(9):3666-3679. View Source